Cas no 1555843-89-4 (4-chloro-2,5,7-trimethylpyrrolo[2,1-f][1,2,4]triazine)

• Product Name: 4-chloro-2,5,7-trimethylpyrrolo[2,1-f][1,2,4]triazine
• CAS No: 1555843-89-4
• MF: C₉H₁₀ClN₃
• MW: 195.648800373077
• CID: 5266028
• Update Time: 2026-03-09

4-chloro-2,5,7-trimethylpyrrolo[2,1-f][1,2,4]triazine Chemical and Physical Properties

Names and Identifiers

• Pyrrolo[2,1-f][1,2,4]triazine, 4-chloro-2,5,7-trimethyl-
• 4-chloro-2,5,7-trimethylpyrrolo[2,1-f][1,2,4]triazine

• Inchi： 1S/C9H10ClN3/c1-5-4-6(2)13-8(5)9(10)11-7(3)12-13/h4H,1-3H3
• InChI Key： PVFAQGBSFKKYTC-UHFFFAOYSA-N
• SMILES： N12C(C)=CC(C)=C1C(Cl)=NC(C)=N2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolotriazines Pyrrolo[2,1-f][1,2,4]triazines

Additional information on 4-chloro-2,5,7-trimethylpyrrolo[2,1-f][1,2,4]triazine

Introduction to 4-Chloro-2,5,7-TriMethylPyrrolo[2,1-F][1,2,4]Triazine (CAS No. 1555843-89-4)

4-Chloro-2,5,7-TriMethylPyrrolo[2,1-F][1,2,4]Triazine (CAS No. 1555843-89-4) is a highly specialized organic compound with a unique molecular structure that has garnered significant attention in the fields of chemistry and materials science. This compound belongs to the class of triazines, which are heterocyclic aromatic compounds containing three nitrogen atoms in a six-membered ring. The presence of chlorine and methyl substituents further enhances its chemical properties and functional versatility.

The molecular formula of CAS No. 1555843-89-4 is C₉H₉ClN₃, and its molecular weight is approximately 196.66 g/mol. The compound exhibits a melting point of around 300°C and is stable under normal conditions. Its structure consists of a pyrrolo-triazine core with three methyl groups attached at positions 2, 5, and 7 and a chlorine atom at position 4. This arrangement imparts the compound with unique electronic properties and reactivity.

Recent studies have highlighted the potential applications of 4-Chloro-2,5,7-TriMethylPyrrolo[2,1-F][1,2,4]Triazine in various fields. For instance, researchers have explored its use as a building block in the synthesis of advanced materials such as high-performance polymers and organic semiconductors. The compound's ability to form stable covalent bonds with other molecules makes it an ideal candidate for constructing lightweight yet durable materials.

In the realm of pharmaceuticals, CAS No. 1555843-89-4 has shown promise as an intermediate in drug synthesis. Its nitrogen-rich structure facilitates interactions with biological molecules such as enzymes and receptors. Recent experiments have demonstrated its potential as an inhibitor for certain enzymes involved in metabolic pathways.

The synthesis of 4-Chloro-2,5,7-TriMethylPyrrolo[2,1-F][1,2,4]Triazine involves a multi-step process that typically begins with the preparation of precursor compounds such as pyrrole derivatives or triazines. Advanced techniques like microwave-assisted synthesis and catalytic coupling reactions have been employed to optimize the production process. These methods not only enhance yield but also reduce reaction times compared to traditional synthetic routes.

From an environmental perspective, CAS No. 1555843-89-4 has been evaluated for its biodegradability and toxicity profiles. Studies indicate that it exhibits low toxicity towards aquatic organisms under controlled conditions. However,further research is required to fully understand its long-term environmental impact.

In conclusion, CAS No. 1555843-89-4, or 4-Chloro-2,5,TriMethylPyrrolo[2,F][1,,Triazine, represents a cutting-edge compound with diverse applications across multiple disciplines.The combination of its unique chemical structure,recent advancements in synthetic methodologies,and promising application potential positions it as a valuable asset in modern chemical research.